Cas no 2228659-16-1 (2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine)

• Product Name: 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine
• CAS No: 2228659-16-1
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5943466
• PubChem ID: 165640512
• Update Time: 2025-05-20

2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine
• EN300-1793261
• 2228659-16-1
• 2-methoxy-2-[(2,4,5-trifluorophenyl)methyl]propan-1-amine

• Inchi： 1S/C11H14F3NO/c1-11(6-15,16-2)5-7-3-9(13)10(14)4-8(7)12/h3-4H,5-6,15H2,1-2H3
• InChI Key： WFVCCAGZOVYTFR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C)(CN)OC)F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine

Introduction to 2-Methoxy-2-(2,4,5-Trifluorophenyl)methylpropan-1-amine (CAS No. 2228659-16-1)

2-Methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine (CAS No. 2228659-16-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group, a trifluorophenyl moiety, and a tertiary amine functionality. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The synthesis of 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the trifluorophenyl methyl ketone intermediate, which is then subjected to a Grignard reaction with methyl magnesium bromide to form the tertiary alcohol. Subsequent methylation and reduction steps yield the final product. The detailed synthetic route has been reported in several peer-reviewed journals, highlighting the efficiency and reproducibility of the process.

In terms of its physical and chemical properties, 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine is a colorless liquid with a molecular weight of 303.3 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane and ethanol. The compound's stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under standard laboratory conditions.

The biological activity of 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

Beyond its anti-inflammatory effects, 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine has also demonstrated potential as an analgesic agent. Preclinical studies have indicated that it can effectively reduce pain responses in animal models of neuropathic pain and osteoarthritis. The analgesic activity is thought to be mediated through interactions with specific pain receptors and signaling pathways.

In addition to its therapeutic potential, 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding the molecular mechanisms underlying various diseases. For instance, it has been used in high-throughput screening assays to identify novel targets for drug discovery.

The safety profile of 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

The current state of research on 2-methoxy-2-(2,4,5-trifluorophenyl)methylpropan-1-amine highlights its potential as a valuable therapeutic agent and research tool. Ongoing studies are focused on optimizing its pharmacological properties through structural modifications and exploring new applications in various medical fields. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding and treatment of complex diseases.